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Compound of Interest

Compound Name: Titanium(IV) propoxide

Cat. No.: B8795742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Titanium(IV) propoxide, also known as tetrapropyl orthotitanate, is an organometallic

compound with the chemical formula Ti(OCH₂CH₂CH₃)₄. It is a key precursor in the synthesis

of titanium-based materials and a versatile catalyst in organic chemistry. This technical guide

provides an in-depth overview of the synthesis, properties, and key reactions of titanium(IV) n-

propoxide, with a focus on its application in the sol-gel synthesis of titanium dioxide (TiO₂)

nanoparticles and its relevance to the pharmaceutical and drug development sectors. While its

isomer, titanium(IV) isopropoxide, is more extensively studied, this guide will focus on the n-

propoxide variant and provide detailed experimental protocols and data.

Physicochemical Properties
Titanium(IV) n-propoxide is a colorless to pale-yellow liquid that is sensitive to moisture. Its key

physical and chemical properties are summarized in the table below.
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Property Value

Chemical Formula C₁₂H₂₈O₄Ti

Molecular Weight 284.22 g/mol

CAS Number 3087-37-4

Appearance Colorless to light-yellow liquid

Boiling Point 170 °C at 3 mmHg

Density 1.033 g/mL at 25 °C

Refractive Index (n20/D) 1.499

Solubility

Soluble in organic solvents such as ethanol,

isopropanol, benzene, and chloroform. Reacts

with water.

Synthesis of Titanium(IV) n-Propoxide
The most common method for synthesizing titanium(IV) n-propoxide is through the alcoholysis

of titanium tetrachloride with n-propanol. The reaction proceeds by the displacement of chloride

ligands with propoxide groups. The hydrogen chloride (HCl) byproduct is typically removed by a

neutralizing agent, such as ammonia, or by purging with an inert gas.

Experimental Protocol: Synthesis from Titanium
Tetrachloride and n-Propanol (Ammonia Method)
This protocol is adapted from the well-established synthesis of titanium(IV) isopropoxide.[1]

Materials:

Titanium tetrachloride (TiCl₄)

Anhydrous n-propanol

Anhydrous benzene (or another inert solvent)
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Ammonia (gas)

Dry nitrogen or argon gas

Equipment:

Three-necked round-bottom flask equipped with a mechanical stirrer, gas inlet, and dropping

funnel

Condenser

Filtration apparatus (e.g., Büchner funnel)

Distillation apparatus

Procedure:

Apparatus Setup: Assemble the reaction flask and condenser under a stream of dry nitrogen

or argon to ensure anhydrous conditions. All glassware should be thoroughly dried in an

oven prior to use.

Reaction Mixture: In the reaction flask, combine 1 molar equivalent of titanium tetrachloride

with 4-5 molar equivalents of anhydrous n-propanol in an inert solvent like anhydrous

benzene.

Reaction Initiation: Cool the mixture in an ice bath and slowly add anhydrous n-propanol

from the dropping funnel with vigorous stirring. The reaction is exothermic.

Neutralization: Bubble dry ammonia gas through the reaction mixture. Ammonia reacts with

the HCl byproduct to form a white precipitate of ammonium chloride (NH₄Cl).

Reaction Completion: Continue the reaction with stirring until the formation of ammonium

chloride is complete.

Filtration: Filter the reaction mixture under an inert atmosphere to remove the precipitated

ammonium chloride.
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Purification: The filtrate, containing the crude titanium(IV) n-propoxide, is then purified by

fractional distillation under reduced pressure.

Synthesis of Titanium(IV) n-Propoxide

Titanium Tetrachloride (TiCl4)

Reaction in Inert Solvent
(e.g., Benzene)

n-Propanol (CH3CH2CH2OH)

Filtration

Ammonia (NH3)

Neutralization

Fractional Distillation
(Reduced Pressure)

Filtrate

Ammonium Chloride (NH4Cl)
(precipitate)

Titanium(IV) n-Propoxide
Ti(OCH2CH2CH3)4
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Click to download full resolution via product page

Synthesis of Titanium(IV) n-Propoxide Workflow.

Key Chemical Reactions
The chemistry of titanium(IV) propoxide is dominated by the reactivity of the titanium-oxygen

bond, making it susceptible to hydrolysis and a useful catalyst in various organic

transformations.

Hydrolysis and the Sol-Gel Process
Titanium(IV) propoxide readily reacts with water in a process called hydrolysis, where the

propoxide groups are replaced by hydroxyl groups. This is the foundational step of the sol-gel

process for producing titanium dioxide. The subsequent condensation of these hydroxylated

intermediates leads to the formation of a three-dimensional TiO₂ network.

The overall reaction can be summarized as: Ti(OCH₂CH₂CH₃)₄ + 2H₂O → TiO₂ +

4CH₃CH₂CH₂OH
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Hydrolysis of Titanium(IV) n-Propoxide

Ti(OR)4
(R = n-propyl)

Ti(OR)3(OH) + ROH

H2O

Further Hydrolysis Steps

TiO2 Network
(via Condensation)

Click to download full resolution via product page

Hydrolysis Pathway of Titanium(IV) n-Propoxide.

Experimental Protocol: Sol-Gel Synthesis of TiO₂
Nanoparticles
This protocol provides a general method for the synthesis of TiO₂ nanoparticles using

titanium(IV) n-propoxide as the precursor.[2]

Materials:
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Titanium(IV) n-propoxide

Anhydrous ethanol or isopropanol

Deionized water

Nitric acid (HNO₃) or another acid catalyst (optional, for controlling hydrolysis rate)

Equipment:

Beakers and magnetic stirrer

Dropping funnel

Drying oven

Furnace for calcination

Procedure:

Precursor Solution: Prepare a solution of titanium(IV) n-propoxide in anhydrous ethanol or

isopropanol.

Hydrolysis Solution: In a separate beaker, prepare a mixture of deionized water and the

same alcohol used for the precursor solution. If an acid catalyst is used, it should be added

to this aqueous solution.

Hydrolysis: While vigorously stirring the precursor solution, add the hydrolysis solution

dropwise using a dropping funnel. The rate of addition is crucial for controlling the particle

size and morphology of the resulting TiO₂. A white precipitate or a translucent sol will form.

Aging: The resulting sol is typically aged for a period of time (e.g., 24 hours) at room

temperature to allow for the completion of the condensation reactions, leading to the

formation of a gel.

Drying: The gel is then dried in an oven at a moderate temperature (e.g., 80-100 °C) to

remove the solvent and residual water, resulting in a xerogel.
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Calcination: The dried powder is calcined in a furnace at elevated temperatures (e.g., 400-

600 °C) to induce crystallization and remove any remaining organic residues, yielding

crystalline TiO₂ nanoparticles.
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Sol-Gel Synthesis of TiO2 Nanoparticles

Titanium(IV) n-Propoxide
in Alcohol

Controlled Mixing
(Hydrolysis & Condensation)

Water/Alcohol Mixture
(optional acid catalyst)

Formation of Sol

Aging (Gelation)

Drying

Calcination

TiO2 Nanoparticles
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Workflow for Sol-Gel Synthesis of TiO2 Nanoparticles.
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Transesterification
Titanium(IV) alkoxides, including the n-propoxide, are effective catalysts for transesterification

reactions. This process involves the exchange of the alkoxy group of an ester with the alkoxy

group of an alcohol. This catalytic activity is valuable in the production of various esters and

polyesters.

Applications in Drug Development
The primary relevance of titanium(IV) propoxide in drug development lies in its role as a

precursor for titanium dioxide nanoparticles. TiO₂ nanoparticles are being extensively

investigated for various biomedical applications due to their biocompatibility, chemical stability,

and unique physicochemical properties.

Drug Delivery: The high surface area of TiO₂ nanoparticles allows for the loading of

therapeutic agents. Surface functionalization of these nanoparticles can enable targeted

delivery to specific cells or tissues, potentially reducing systemic side effects of potent drugs.

[3]

Photodynamic Therapy (PDT): TiO₂ is a well-known photocatalyst. Upon activation with UV

light, it generates reactive oxygen species (ROS) that can induce cell death. This property is

being explored for cancer therapy, where TiO₂ nanoparticles are delivered to the tumor site

and then activated by light to destroy cancer cells.[4]

Biomaterials and Implants: TiO₂ coatings, which can be prepared using titanium(IV)
propoxide via sol-gel methods, are used to improve the biocompatibility and bioactivity of

medical implants.

Conclusion
Titanium(IV) n-propoxide is a valuable chemical precursor and catalyst with significant

applications in materials science and organic synthesis. Its controlled hydrolysis is a

cornerstone of the sol-gel process for producing high-purity titanium dioxide nanoparticles with

tailored properties. While its direct application in pharmaceuticals is limited, its role as a

precursor to TiO₂ nanoparticles positions it as an important compound for the advancement of

drug delivery systems, photodynamic therapy, and biomedical coatings. Further research into
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the specific properties and reactions of the n-propoxide isomer will undoubtedly expand its

utility in these and other innovative fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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